Cas no 104486-81-9 (Mupirocin calcium)

Mupirocin calcium is a calcium salt derivative of mupirocin, a naturally occurring antibiotic produced by Pseudomonas fluorescens. It exhibits potent antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes, by selectively inhibiting bacterial isoleucyl-tRNA synthetase, thereby disrupting protein synthesis. Its calcium salt formulation enhances stability and solubility, making it suitable for topical applications. Mupirocin calcium is particularly effective in treating skin infections such as impetigo and secondary infected traumatic lesions. Its low systemic absorption minimizes the risk of systemic side effects, while its targeted action reduces the likelihood of resistance development when used appropriately. The compound is widely utilized in both clinical and veterinary medicine.
Mupirocin calcium structure
Mupirocin calcium structure
Product Name:Mupirocin calcium
CAS No:104486-81-9
MF:C52H86CaO18
MW:1039.30645799637
CID:200727
Update Time:2025-08-05

Mupirocin calcium Chemical and Physical Properties

Names and Identifiers

    • L-talo-Non-2-enonicacid,5,9-anhydro-2,3,4,8-tetradeoxy-8-[[(2S,3S)-3-[(1S,2S)-2-hydroxy-1-methylpropyl]-2-oxiranyl]methyl]-3-methyl-,8-carboxyoctyl ester, calcium salt (2:1), (2E)-
    • L-talo-Non-2-enonicacid,5,9-anhydro-2,3,4,8-tetradeoxy-8-[[(2S,3S)-3-[(1S,2S)-2-hydroxy-1-methylpropyl]-2-oxiranyl]methyl]-3-
    • MUPIROCIN CALCIUM, USP STANDARD
    • Bactroban Nasal
    • BRL 4910F
    • Calcium mupirocin
    • L-talo-Non-2-enoic acid, 5,9-anhydro-2,3,4,8-tetradeoxy-8-((3-(2-hydroxy-1-methylpropyl)oxiranyl)methyl)-3-methyl-, 8-carboxyoctyl ester, calcium salt (2:1), (2E,8(2S,3S(1S,2S)))-
    • L-talo-Non-2-enonic acid, 5,9-anhydro-2,3,4,8-tetradeoxy-8-(((2S,3S)-3-((1S,2S)-2-hydroxy-1-methylpropyl)oxiranyl)methyl)-3-methyl-, 8-carboxyoctyl ester, calium sa
    • Mupirocin calcium
    • Mupirocin calcium anhydrous
    • mupirocin calcium salt
    • 870F25Y7EK
    • mupirocin calcium (anhydrous)
    • HAXVBVDETFUQGV-LNQHITRNSA-L
    • Q27269774
    • Nonanoic acid, 9-((3-methyl-1-oxo-4-(tetrahydro-3,4-dihydro
    • Inchi: 1S/2C26H44O9.Ca/c2*1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;/h2*13,17-21,24-27,31-32H,4-12,14-15H2,1-3H3,(H,28,29);/q;;+2/p-2/b2*16-13+;/t2*17-,18-,19-,20-,21-,24+,25-,26-;/m00./s1
    • InChI Key: HAXVBVDETFUQGV-LNQHITRNSA-L
    • SMILES: [Ca+2].O1[C@@H]([C@@H](C)[C@H](C)O)[C@@H]1C[C@H]1CO[C@@H](C/C(=C/C(=O)OCCCCCCCCC(=O)[O-])/C)[C@@H]([C@@H]1O)O.O1[C@@H]([C@@H](C)[C@H](C)O)[C@@H]1C[C@H]1CO[C@@H](C/C(=C/C(=O)OCCCCCCCCC(=O)[O-])/C)[C@@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 1076.581
  • Monoisotopic Mass: 1076.581
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 71
  • Rotatable Bond Count: 32
  • Complexity: 689
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 298

Experimental Properties

  • Boiling Point: 672.3°Cat760mmHg
  • Flash Point: 216.5°C

Mupirocin calcium Pricemore >>

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Additional information on Mupirocin calcium

Mupirocin Calcium (CAS No. 104486-81-9): An Overview of Its Properties, Applications, and Recent Research

Mupirocin calcium (CAS No. 104486-81-9) is a topical antibiotic that has gained significant attention in the medical community for its effectiveness in treating skin infections caused by Gram-positive bacteria, particularly Staphylococcus aureus and Streptococcus pyogenes. This compound is a calcium salt of mupirocin, a natural product derived from the bacterium Pseudomonas fluorescens. The unique structure and mechanism of action of mupirocin make it an essential tool in the arsenal against antibiotic-resistant bacteria.

Mupirocin calcium is primarily used in the form of a topical ointment or cream to treat impetigo, folliculitis, and other superficial skin infections. Its mechanism of action involves inhibiting bacterial protein synthesis by targeting isoleucyl-tRNA synthetase, an enzyme crucial for the incorporation of isoleucine into proteins. This specific inhibition makes mupirocin highly effective against a broad spectrum of Gram-positive bacteria while minimizing the risk of resistance development.

Recent research has further elucidated the potential benefits and applications of mupirocin calcium. A study published in the Journal of Antimicrobial Chemotherapy (2022) investigated the efficacy of mupirocin in combination with other antibiotics to combat multidrug-resistant bacteria. The results showed that mupirocin can enhance the antibacterial activity of other drugs, making it a valuable adjunct therapy in complex infection cases. This synergistic effect highlights the potential for mupirocin to be used in combination regimens to address the growing challenge of antibiotic resistance.

In addition to its primary use as a topical antibiotic, mupirocin calcium has been explored for its potential in preventing surgical site infections (SSIs). A clinical trial conducted by the National Institutes of Health (NIH) evaluated the effectiveness of preoperative nasal decolonization with mupirocin in reducing SSIs. The study found that patients who received mupirocin had a significantly lower incidence of postoperative infections compared to those who did not receive the treatment. This finding underscores the importance of mupirocin in infection control strategies, particularly in high-risk surgical settings.

The safety profile of mupirocin calcium is well-established, with minimal systemic absorption and low incidence of adverse effects when used topically. Common side effects include mild skin irritation or itching at the application site. However, prolonged or excessive use can lead to local skin reactions or allergic responses. Therefore, it is essential to follow prescribed dosing guidelines and monitor patients for any signs of adverse reactions.

Despite its many benefits, concerns about the development of resistance to mupirocin have been raised. A study published in the Antimicrobial Agents and Chemotherapy (2021) examined the prevalence and mechanisms of mupirocin resistance among clinical isolates. The researchers found that while resistance rates remain relatively low, there is a need for continued surveillance and prudent use of mupirocin to prevent resistance from becoming a significant issue. This includes limiting its use to appropriate indications and avoiding unnecessary or prolonged treatment courses.

In conclusion, mupirocin calcium (CAS No. 104486-81-9) remains a vital component in the treatment and prevention of skin infections caused by Gram-positive bacteria. Its unique mechanism of action, combined with its safety profile and potential synergistic effects with other antibiotics, makes it an important therapeutic option in both clinical and research settings. Ongoing research continues to explore new applications and optimize its use to address emerging challenges in antimicrobial therapy.

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